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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

Cat. No.: B12058328 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides detailed, step-by-step guidance for the safe disposal of

Carfentrazone-ethyl-d5, a deuterated analog of the herbicide Carfentrazone-ethyl. The

procedures outlined are based on established safety protocols for its non-deuterated

counterpart, which shares similar chemical and toxicological properties.

Essential Safety and Hazard Information
Carfentrazone-ethyl is recognized as a substance that is harmful if swallowed, absorbed

through the skin, or inhaled.[1] It is known to cause serious eye irritation and poses a

significant threat to aquatic ecosystems, exhibiting high toxicity with long-lasting effects.[1][2][3]

Adherence to stringent safety measures is therefore critical.

Quantitative Data for Carfentrazone-ethyl
The following tables summarize key quantitative data for Carfentrazone-ethyl, providing a basis

for risk assessment and handling procedures.

Table 1: Toxicological Data
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Metric Value Species Notes

Oral LD50 5,143 mg/kg Rat
Low acute oral

toxicity.

Dermal LD50 > 4,000 mg/kg Rat
Low acute dermal

toxicity.

Inhalation LC50 > 5.09 mg/L Rat

Maximum attainable

concentration with

zero mortality.

Eye Irritation Minimally irritating
Causes serious eye

irritation.[2]

Skin Irritation Non-irritating

May cause skin

irritation upon

prolonged contact.[4]

Table 2: Ecotoxicity Data

Organism Metric Value

Fish 96h LC50 1.6 to 2.0 mg/L

Aquatic Invertebrates 48h EC50 > 9.8 mg/L

Algae EC50 5.7 to 17 µg/L

Table 3: Physical and Chemical Properties
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Property Value

Molecular Weight 412.2 g/mol

Flash Point 229 °C (444 °F)

Vapor Pressure 1.19 x 10-7 mmHg @ 25°C

Water Solubility 12 mg/L at 20 °C

Soil Half-life (DT50) < 1.5 to 2 days

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of Carfentrazone-

ethyl-d5.

1. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile or neoprene).

Use protective eyewear or a face shield.[2]

Wear a lab coat or other protective clothing to prevent skin contact.[2]

2. Handling and Storage of Waste:

All waste materials containing Carfentrazone-ethyl-d5 must be collected in designated,

properly labeled, and sealable containers.[5]

Store waste containers in a cool, dry, and well-ventilated area, away from heat sources and

incompatible materials.[3]

Ensure waste containers are kept locked up and inaccessible to unauthorized personnel.[3]

[5]

3. Spill Management:
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In the event of a spill, immediately isolate the area.

Wear appropriate PPE before attempting to clean the spill.[5]

Use an absorbent, non-combustible material (e.g., sand, vermiculite) to contain and collect

the spilled substance.[5][6]

Place the absorbed material into a sealable container for disposal.[5]

Decontaminate the spill area with a suitable cleaning agent and wash with large amounts of

water.[5]

Avoid allowing the substance or cleanup materials to enter drains or waterways.[2][6]

4. Disposal of Unused Product and Contaminated Materials:

The primary method of disposal is to engage a licensed and authorized waste disposal

contractor.[5]

Do not dispose of Carfentrazone-ethyl-d5 down the drain or in general waste.

Provide the waste disposal contractor with detailed information about the chemical waste.[5]

5. Disposal of Empty Containers:

Ensure containers are completely empty before disposal.[5]

Triple rinse the container with a suitable solvent. The rinsate should be collected and treated

as hazardous waste.

Puncture or otherwise render the container unusable to prevent reuse.

Dispose of the empty container in accordance with local, state, and federal regulations,

which may involve recycling or disposal through the authorized waste handler.[2][5]

Logical Workflow for Disposal
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The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Carfentrazone-ethyl-d5.

Start: Have Carfentrazone-ethyl-d5 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Contain and Absorb Spill
Collect in Sealable Container

Yes

Collect Waste in
Labeled, Sealable Container

No

Decontaminate Spill Area

Is Container Empty?

Store Waste Securely
(Cool, Dry, Ventilated)

Contact Authorized
Waste Disposal Contractor

Provide Waste Information
to Contractor

End: Waste Disposed
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Triple Rinse Container
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Puncture Container

Dispose of Container via
Authorized Contractor
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Click to download full resolution via product page

Caption: Disposal Workflow for Carfentrazone-ethyl-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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